Cas no 2138131-67-4 (N-(4-amino-4-methylcyclohexyl)-2-(dimethylamino)acetamide)

• Product Name: N-(4-amino-4-methylcyclohexyl)-2-(dimethylamino)acetamide
• CAS No: 2138131-67-4
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 6157205
• PubChem ID: 165468936
• Update Time: 2025-05-20

N-(4-amino-4-methylcyclohexyl)-2-(dimethylamino)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-amino-4-methylcyclohexyl)-2-(dimethylamino)acetamide
• 2138131-67-4
• EN300-764111

• Inchi： 1S/C11H23N3O/c1-11(12)6-4-9(5-7-11)13-10(15)8-14(2)3/h9H,4-8,12H2,1-3H3,(H,13,15)
• InChI Key： XQNFJVOZNVPRQM-UHFFFAOYSA-N
• SMILES： O=C(CN(C)C)NC1CCC(C)(CC1)N

Computed Properties

• Exact Mass: 213.184112366g/mol
• Monoisotopic Mass: 213.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.4Ų

Additional information on N-(4-amino-4-methylcyclohexyl)-2-(dimethylamino)acetamide

N-(4-Amino-4-Methylcyclohexyl)-2-(Dimethylamino)Acetamide: A Comprehensive Overview

N-(4-Amino-4-Methylcyclohexyl)-2-(Dimethylamino)Acetamide, also known by its CAS number 2138131-67-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclohexyl group with amino and dimethylamino functionalities, making it a versatile molecule for research and development purposes.

The molecular structure of N-(4-Amino-4-Methylcyclohexyl)-2-(Dimethylamino)Acetamide consists of a cyclohexane ring substituted with an amino group at the 4-position, along with a methyl group at the same position. The acetamide moiety is attached to the cyclohexane ring and features a dimethylamino group at the 2-position. This combination of functional groups imparts the compound with interesting chemical properties, including its ability to participate in various types of chemical reactions and interactions.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Researchers have explored its role as a building block for synthesizing bioactive molecules, particularly in the development of novel antibiotics and anticancer agents. The presence of the dimethylamino group, for instance, has been shown to enhance the compound's ability to interact with biological targets, making it a promising candidate for further investigation.

In addition to its pharmaceutical applications, N-(4-Amino-4-Methylcyclohexyl)-2-(Dimethylamino)Acetamide has also found utility in materials science. Its unique structure allows it to serve as a precursor for the synthesis of advanced materials, such as polymers and surfactants. Recent advancements in polymer chemistry have demonstrated how this compound can be used to create materials with improved mechanical properties and enhanced stability under various environmental conditions.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory and industrial applications. The use of modern catalytic systems has further enhanced the efficiency of these synthetic methods, making them more environmentally friendly and cost-effective.

From an analytical standpoint, N-(4-Amino-4-Methylcyclohexyl)-2-(Dimethylamino)Acetamide has been extensively studied using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided valuable insights into the compound's electronic structure and intermolecular interactions, which are critical for understanding its behavior in different chemical environments.

One area where this compound has shown particular promise is in its application as a chiral auxiliary in asymmetric synthesis. The cyclohexane ring's stereochemistry allows for the creation of enantiomerically enriched products, which are highly desirable in pharmaceutical manufacturing. Recent research has focused on optimizing these asymmetric synthesis protocols to achieve higher enantioselectivity and scalability.

In conclusion, N-(4-Amino-4-Methylcyclohexyl)-2-(Dimethylamino)Acetamide (CAS 2138131-67-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as an important tool for future innovations in chemistry and related fields. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.